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Compound of Interest

Compound Name: Sotuletinib hydrochloride

Cat. No.: B11929079 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

assessing the effect of Sotuletinib hydrochloride (BLZ945) on cell viability. Sotuletinib is a

potent and selective inhibitor of the Colony-Stimulating Factor 1 Receptor (CSF-1R), a key

signaling pathway in myeloid cells.

Introduction
Sotuletinib hydrochloride is an orally active and brain-penetrant small molecule inhibitor of

the CSF-1R tyrosine kinase, with a biochemical IC50 of 1 nM.[1][2][3][4][5] It demonstrates over

1,000-fold selectivity against its closest receptor tyrosine kinase homologs.[2][4][5] The primary

mechanism of action involves binding to CSF-1R on cells such as tumor-associated

macrophages (TAMs), thereby blocking the downstream signaling pathways that regulate their

proliferation, differentiation, and survival.[6][7] This targeted action makes Sotuletinib a

compound of interest for reprogramming the tumor microenvironment and in the study of

diseases where myeloid cells play a critical role, such as certain cancers and amyotrophic

lateral sclerosis (ALS).[8]
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The Colony-Stimulating Factor 1 Receptor (CSF-1R) is a cell-surface receptor tyrosine kinase

activated by its ligands, CSF-1 and IL-34.[9][10][11] Upon ligand binding, the receptor

dimerizes and undergoes trans-autophosphorylation of several tyrosine residues.[11][12] This

phosphorylation creates docking sites for various signaling proteins, initiating a cascade of

downstream pathways, including:

PI3K-AKT Pathway: Regulates cell survival and proliferation.[9]

ERK1/2 (MAPK) Pathway: Plays a central role in myeloid cell differentiation and proliferation.

[9][10]

JAK/STAT Pathway: Involved in inflammatory responses and cell proliferation.[9]

NF-κB Pathway: Regulates inflammatory and survival responses.[9]

Sotuletinib hydrochloride exerts its effect by inhibiting the kinase activity of CSF-1R, thereby

blocking these downstream signaling events.[6]
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Preparation

Experiment

Analysis

Prepare Sotuletinib
stock solution in DMSO

Seed cells in
96-well plate

Harvest and count cells

Add Sotuletinib dilutions
(e.g., 6.7 - 6,700 nM)

Incubate for
specified time (e.g., 96h)

Add MTT reagent to
each well

Incubate for 2-4 hours

Solubilize formazan crystals

Measure absorbance
(570-600 nm)

Calculate cell viability
and IC50/EC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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